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Compound of Interest

Compound Name: Benzal chloride

CAS No.: 29797-40-8

Cat. No.: B7769369

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Benzoyl chloride, a common reagent in organic synthesis, demands

meticulous handling due to its significant hazards. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure its safe

use in your laboratory.

Benzoyl chloride is a colorless, fuming liquid with a pungent odor. It is corrosive, a lachrymator

(induces tearing), and reacts violently with water.[1] Vapors can cause severe irritation to the

respiratory tract, potentially leading to pulmonary edema, a medical emergency.[2] Skin and

eye contact will result in severe burns.[2][3][4] Furthermore, it is considered a potential

carcinogen, necessitating extreme caution and minimization of all contact.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against benzoyl chloride exposure.

The following table summarizes the required equipment, which should be donned before

beginning any work with the chemical.
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Body Part Required PPE Specifications & Rationale

Eyes/Face
Safety goggles with side

shields & a face shield

Provides protection from

splashes and fumes. Standard

safety glasses are insufficient.

[5][6]

Hands Chemical-resistant gloves

Material: Fluoro rubber (FKM)

is recommended.[5] Thickness:

A minimum of 0.4 mm is

suggested.[5] Always inspect

gloves for integrity before use

and use proper removal

technique to avoid skin

contact.[7]

Body
Chemical-resistant apron or a

complete suit

A complete suit protecting

against chemicals is required.

[7] Protective workwear should

be worn.[3]

Respiratory NIOSH-approved respirator

A NIOSH-approved supplied-

air respirator with a full

facepiece is necessary for

operations not in a closed

system or when ventilation is

inadequate.[2][8] For

firefighting, a self-contained

breathing apparatus (SCBA) is

required.[3][5]

Exposure Limits
Adherence to established occupational exposure limits is critical for minimizing chronic health

risks.
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Organization Limit Type Value

ACGIH
Threshold Limit Value (TLV) -

Ceiling
0.5 ppm[2]

OSHA
Permissible Exposure Limit

(PEL)
None established[2]

NIOSH
Recommended Exposure Limit

(REL)
None established[2]

Note: As benzoyl chloride is a potential carcinogen, all contact should be reduced to the lowest

possible level.[2]

Operational and Disposal Plans
Handling and Storage Protocol

Ventilation: Always handle benzoyl chloride in a well-ventilated area, preferably inside a

chemical fume hood.[5][6]

Container Handling: Handle and open containers with care.[5] Keep containers tightly sealed

when not in use and store under an inert gas as it is moisture-sensitive.[7][9]

Storage Conditions: Store in a cool, dry, well-ventilated area (recommended temperature:

15–25 °C) designated for corrosives.[3][5]

Incompatibilities: Store away from water, moisture, alcohols, amines, bases, and oxidizing

materials.[1][10] Do not store near alkaline substances.[10]

Hygiene: Wash hands thoroughly after handling.[3][10] Do not eat, drink, or smoke in the

work area.[3][10]

Spill Response Protocol

Immediate and correct response to a spill is critical to prevent injury and environmental

contamination.
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Immediate Actions

Personal Protection

Containment & Cleanup

Final Steps

1. Evacuate & Alert

2. Isolate Spill Area
(50m / 150ft minimum)

3. Remove Ignition Sources

4. Ensure Ventilation
(Fume Hood)

5. Don Full PPE

6. Contain Spill

7. Absorb Material

Use dry, inert material
(sand, vermiculite)

DO NOT USE WATER

8. Collect & Bag Waste

Use spark-proof tools

9. Decontaminate Area

10. Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a benzoyl chloride spill.
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Waste Disposal Plan

Benzoyl chloride and any materials used for its cleanup are considered hazardous waste.[2][5]

Collection: Collect waste in a suitable, labeled, and tightly sealed container.[2][7] Do not mix

with other waste streams.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Dispose of the waste through your institution's environmental health and safety

(EH&S) office, following all local, state, and federal regulations.[2][11] Do not attempt to

neutralize the waste unless you are trained and equipped to do so. Never pour benzoyl

chloride down the drain.[5][7]

Emergency First Aid
In the event of an exposure, immediate action is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 30 minutes, lifting the upper

and lower eyelids.[2] Remove contact lenses if

present and easy to do.[3] Seek immediate

medical attention.[2][3][10]

Skin Contact

Immediately remove all contaminated clothing.

[1][3] Flush the affected skin with large amounts

of soap and water for at least 15 minutes.[2][10]

Seek immediate medical attention.[1][2]

Inhalation

Move the person to fresh air immediately.[4][10]

If breathing has stopped, begin artificial

respiration.[2] Seek immediate medical

attention.[2][10] Symptoms like pulmonary

edema may be delayed.[2]

Ingestion

Do NOT induce vomiting.[10] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water.[10] Never give

anything by mouth to an unconscious person.

[10] Seek immediate medical attention.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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